Cas no 1369503-74-1 (1-(5-bromopyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(5-bromopyridin-3-yl)cyclopropylmethanol
• CAS No: 1369503-74-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 2119336
• PubChem ID: 77230757
• Update Time: 2025-06-09

1-(5-bromopyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(5-bromopyridin-3-yl)cyclopropyl)methanol
• VRAMETQPFFPZJO-UHFFFAOYSA-N
• [1-(5-bromo-3-pyridinyl)cyclopropyl]methanol
• [1-(5-Bromopyridin-3-yl)cyclopropyl]methanol
• 1-(5-bromopyridin-3-yl)cyclopropylmethanol

• Inchi： 1S/C9H10BrNO/c10-8-3-7(4-11-5-8)9(6-12)1-2-9/h3-5,12H,1-2,6H2
• InChI Key： VRAMETQPFFPZJO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 33.1

Additional information on 1-(5-bromopyridin-3-yl)cyclopropylmethanol

Introduction to 1-(5-bromopyridin-3-yl)cyclopropylmethanol (CAS No. 1369503-74-1)

1-(5-bromopyridin-3-yl)cyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1369503-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules featuring a cyclopropylmethyl moiety linked to a pyridine ring substituted with a bromine atom. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel bioactive agents, particularly in the pursuit of targeted therapeutic interventions.

The structural framework of 1-(5-bromopyridin-3-yl)cyclopropylmethanol combines the electron-withdrawing properties of the bromine atom with the versatile reactivity of the pyridine ring and the rigid spatial constraints imposed by the cyclopropyl group. This combination of features has positioned it as a promising candidate for further exploration in drug discovery, especially in the context of modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for their pharmacological potential. The brominated pyridine scaffold, in particular, has been extensively studied due to its ability to serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, thereby expanding the chemical space available for structure-activity relationship (SAR) studies.

The cyclopropylmethyl group in 1-(5-bromopyridin-3-yl)cyclopropylmethanol contributes to the compound's overall steric profile, which can influence its binding affinity and selectivity when interacting with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors where precise spatial orientation is critical for efficacy. The presence of both bromine and hydroxymethyl functionalities provides multiple points for chemical manipulation, enabling chemists to fine-tune physicochemical properties such as solubility, metabolic stability, and cell permeability.

One of the most compelling aspects of 1-(5-bromopyridin-3-yl)cyclopropylmethanol is its potential application in fragment-based drug discovery (FBDD). Fragment-based approaches rely on identifying small molecular fragments that exhibit weak but measurable interactions with target proteins. These fragments can then be iteratively optimized through linking, growing, and modifying strategies to yield high-affinity lead compounds. The structural simplicity and reactivity profile of this compound make it an ideal candidate for such methodologies.

Recent advancements in computational chemistry have further enhanced the utility of 1-(5-bromopyridin-3-yl)cyclopropylmethanol in drug design. Molecular docking simulations and virtual screening have enabled researchers to predict binding modes and affinities with high precision. These computational tools are particularly valuable when combined with experimental validation, allowing for rapid identification of promising candidates for further development.

The synthesis of 1-(5-bromopyridin-3-yl)cyclopropylmethanol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include bromination of a pyridine precursor, followed by cyclopropanation and subsequent hydroxylation to introduce the hydroxymethyl group. Each step is carefully optimized to ensure high yield and purity, which are essential for downstream applications such as biological testing.

In the realm of medicinal chemistry, 1-(5-bromopyridin-3-yl)cyclopropylmethanol has been explored as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the bromine atom for palladium-catalyzed cross-coupling reactions, researchers have been able to attach pharmacophoric groups that enhance binding interactions with specific kinase domains.

Moreover, the hydroxymethyl group presents an opportunity for further derivatization into more complex molecules through etherification or esterification reactions. Such modifications can improve pharmacokinetic profiles by enhancing lipophilicity or metabolic stability while maintaining or enhancing biological activity.

The growing interest in immunomodulatory agents has also spurred investigations into 1-(5-bromopyridin-3-yl)cyclopropylmethanol as a precursor for compounds targeting immune checkpoints. Immune checkpoint inhibitors have revolutionized cancer therapy by modulating T-cell activation and proliferation. Pyridine-based molecules have shown promise in this area due to their ability to interact with intracellular signaling pathways involved in immune regulation.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like 1-(5-bromopyridin-3-yl)cyclopropylmethanol. Ensuring compliance with regulatory guidelines and maintaining transparency in research methodologies are essential practices that uphold scientific integrity and public trust.

The future prospects for 1-(5-bromopyridin-3-yl)cyclopropylmethanol are bright, with ongoing studies exploring its potential in diverse therapeutic areas. As our understanding of biological systems continues to evolve, so too will our capacity to harness this compound's unique properties for therapeutic benefit.